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Compound of Interest

Compound Name: 2-Phenoxyaniline

Cat. No.: B124666 Get Quote

Essential Safety and Handling Guide for 2-
Phenoxyaniline
This guide provides immediate and essential safety protocols, operational plans, and disposal

procedures for the handling of 2-Phenoxyaniline. It is intended for researchers, scientists, and

professionals in drug development to ensure safe laboratory practices.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Phenoxyaniline is a hazardous chemical that requires careful handling to prevent exposure.

The primary routes of exposure are inhalation, skin contact, and ingestion.

Hazard Summary:
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Hazard Statement GHS Classification

Harmful if swallowed, in contact with skin, or if

inhaled.[1][2]

Acute Toxicity (Oral, Dermal, Inhalation),

Category 4

Causes skin irritation.[1][2] Skin Corrosion/Irritation, Category 2

Causes serious eye irritation.[1][2] Serious Eye Damage/Eye Irritation, Category 2

May cause respiratory irritation.[1][2]
Specific target organ toxicity — single exposure,

Category 3

Required Personal Protective Equipment (PPE):

It is mandatory to use the following PPE when handling 2-Phenoxyaniline.[3][4][5]
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PPE Category Specification
Standard Compliance
(Example)

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).[6]
ASTM D6978

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.[7] A face shield may

be required for splash hazards.

[8]

EN166

Respiratory Protection

A NIOSH/MSHA approved

respirator (e.g., N95 dust

mask) for dusts.[3][9] Use in a

well-ventilated area or fume

hood.[6][10]

EN 149

Protective Clothing

Laboratory coat, long-sleeved.

[6] Consider an impervious

gown if there is a risk of

splashing.[11]

EN 13034:2005 (Type 6 for

splashes)

Footwear

Closed-toe shoes. Chemically

resistant boots may be

necessary for spill response.[5]

AS/NZS 2210.1

Safe Handling and Operational Workflow
Adherence to a strict operational workflow is critical to minimize the risk of exposure.

Experimental Workflow for Handling 2-Phenoxyaniline:
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Preparation
- Verify fume hood function

- Don all required PPE

Weighing
- Use an analytical balance

  within a fume hood
- Handle with care to

  avoid dust generation

Proceed

Dissolution/Reaction
- Add to solvent slowly

- Maintain constant ventilation
- Keep reaction vessel closed

  when possible

Proceed

Transfer
- Use appropriate tools
  (e.g., spatula, pipette)

- Minimize splashes and aerosols

As needed

Decontamination & Cleanup
- Clean work surfaces

- Decontaminate reusable glassware

Experiment CompleteReturn

Waste Disposal
- Segregate waste streams

- Dispose of in labeled, sealed
  hazardous waste containers

Proceed

Doffing PPE
- Remove PPE in the correct order

- Wash hands thoroughly

Final Step

Click to download full resolution via product page
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Key Handling Protocols:

Ventilation: Always handle 2-Phenoxyaniline in a well-ventilated area, preferably within a

certified chemical fume hood.[6][10]

Avoid Dust Formation: Handle the solid material carefully to prevent the generation of dust.

[1]

Hygiene: Wash hands thoroughly with soap and water after handling and before eating,

drinking, or smoking.[7] Immediately remove and launder any contaminated clothing.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1] Keep

away from strong oxidizing agents.[1]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an exposure or spill.
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[1]

Skin Contact

Immediately remove contaminated clothing.

Rinse skin with plenty of water for at least 15

minutes.[1] Seek medical attention if irritation

persists.

Eye Contact

Immediately rinse eyes cautiously with plenty of

water for at least 15 minutes, including under

the eyelids.[1] Remove contact lenses if present

and easy to do. Seek immediate medical

attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water.[7] Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Spills

Evacuate the area. Wear appropriate PPE,

including respiratory protection.[9] Sweep up the

solid material, avoiding dust generation, and

place it in a suitable, closed container for

disposal.[1][9] Clean the spill area thoroughly.

Disposal Plan
2-Phenoxyaniline and any contaminated materials must be disposed of as hazardous waste.

Disposal Workflow:
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Waste Collection
- Collect solid and liquid waste

  in separate, dedicated containers

Segregation
- Do not mix with other

  incompatible waste streams

Step 1

Labeling
- Clearly label containers with
  'Hazardous Waste' and the

  full chemical name

Step 2

Storage
- Store in a designated, secure

  hazardous waste area
- Keep containers sealed

Step 3

Final Disposal
- Arrange for pickup by a

  licensed waste disposal company
- Follow all local, state, and

  federal regulations

Step 4

Click to download full resolution via product page

Disposal Workflow for 2-Phenoxyaniline Waste

Disposal Protocol:
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Waste Collection:

Solid Waste: Collect solid 2-Phenoxyaniline residues and contaminated materials (e.g.,

weighing paper, gloves, wipes) in a dedicated, sealable hazardous waste container.[6]

Liquid Waste: If the compound is in solution, collect it in a separate, compatible, and

clearly labeled hazardous waste container.[6]

Container Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and

include the full chemical name "2-Phenoxyaniline".[6]

Storage: Keep waste containers tightly sealed and store them in a designated, well-

ventilated, and secure hazardous waste accumulation area.[6]

Final Disposal: Dispose of the waste through a licensed professional waste disposal service

or a chemical incinerator equipped with an afterburner and scrubber.[7] Adhere to all federal,

state, and local environmental regulations.[7] Do not allow the product to enter drains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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